Cas no 1049235-86-0 (3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea)

• Product Name: 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea
• CAS No: 1049235-86-0
• MF: C₂₃H₂₅N₅O₃
• MW: 419.476304769516
• CID: 6021152
• PubChem ID: 43992552
• Update Time: 2025-06-08

3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea
• AKOS024494898
• 1-(3,4-dimethoxyphenyl)-3-(4-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)urea
• F5072-4881
• 1-(3,4-dimethoxyphenyl)-3-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]urea
• VU0633312-1
• 1049235-86-0

• Inchi： 1S/C23H25N5O3/c1-30-20-11-9-18(15-21(20)31-2)25-23(29)24-17-7-5-16(6-8-17)19-10-12-22(27-26-19)28-13-3-4-14-28/h5-12,15H,3-4,13-14H2,1-2H3,(H2,24,25,29)
• InChI Key： KPPQWDILOSXULD-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NC(NC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCCC1)=O)OC

Computed Properties

• Exact Mass: 419.19573968g/mol
• Monoisotopic Mass: 419.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea

Professional Introduction to Compound with CAS No. 1049235-86-0 and Product Name: 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea

3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea (CAS No. 1049235-86-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse pharmacological properties. The molecular structure of this compound incorporates multiple functional groups, including dimethoxyphenyl, pyridazin, and pyrrolidinyl moieties, which contribute to its complex interactions with biological targets.

The dimethoxyphenyl group, a substituted benzene ring with two methoxy groups at the 3rd and 4th positions, is known for its ability to modulate enzyme activity and receptor binding. This moiety has been extensively studied in the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The presence of dimethoxyphenyl in this compound suggests potential applications in these therapeutic areas, particularly due to its ability to enhance binding affinity and selectivity.

The core of the molecule is the urea functional group, which serves as a key pharmacophore in many drug candidates. Urea derivatives are renowned for their versatility in drug design, often acting as hinge binders or allosteric modulators. The specific arrangement of the urea group in 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea allows for optimal interactions with biological targets, making it a promising candidate for further investigation.

The compound also features a pyridazin ring at the 4-position of the phenyl group adjacent to the urea moiety. Pyridazine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor modulation. The 6-(pyrrolidin-1-yl)pyridazin moiety further enhances the complexity of this compound by introducing a nitrogen-rich heterocycle that can engage in hydrogen bonding and other non-covalent interactions with biological targets. This structural feature is particularly relevant in the context of drug design, as it can improve solubility and bioavailability while maintaining high affinity for target proteins.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These computational tools have been instrumental in understanding the pharmacological properties of 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea, allowing for rational drug design and optimization. Studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in cancer progression, inflammation, and metabolic disorders.

In the realm of oncology research, 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea has shown potential as an inhibitor of kinases and other enzymes that play critical roles in tumor growth and survival. The combination of dimethoxyphenyl, urea, and pyridazine moieties provides multiple interaction points with target proteins, enhancing binding affinity and selectivity. Preliminary studies have demonstrated that this compound can disrupt signaling pathways involved in cancer cell proliferation, making it a valuable candidate for further preclinical development.

Moreover, the presence of the pyrrolidin group suggests potential applications in central nervous system (CNS) drug discovery. Pyrrolidine derivatives are known for their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. This property makes them attractive candidates for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The unique structural features of 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea may enable it to modulate neurotransmitter systems effectively while minimizing side effects.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders, cardiovascular diseases, and cancer. By targeting inflammatory pathways and modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), 3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}urea could offer a novel approach to managing inflammation-related conditions. Its ability to interact with multiple inflammatory mediators suggests broad therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance production efficiency but also allow for structural modifications that can further optimize pharmacological properties.

In conclusion,3-(3,4-dimethoxyphenyl)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yll]phenyle urea (CAS No. 1049235 -86 -0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation of key pharmacophores such as dimethoxypheny l, urea, and pyridazine makes it a versatile candidate for drug development across multiple therapeutic areas including oncology,neurology,and anti-inflammation therapy . With ongoing research aimed at elucidating its mechanism(s)of action,this compound holds great promise for improving human health through innovative medicinal chemistry approaches . p >